Cas no 1804657-37-1 (4-Bromo-5-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 4-Bromo-5-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1804657-37-1
• MF: C₈H₂BrF₅N₂
• MW: 301.010898113251
• CID: 4810104
• Update Time: 2025-10-29

4-Bromo-5-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2BrF5N2/c9-5-3(1-15)2-16-6(7(10)11)4(5)8(12,13)14/h2,7H
• InChI Key： LKFLNNURLLAINK-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CN=C(C(F)F)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 4-Bromo-5-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine

4-Bromo-5-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 4-Bromo-5-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine, identified by the CAS number 1804657-37-1, is a highly functionalized aromatic heterocyclic compound. This molecule is of significant interest in the fields of organic synthesis, materials science, and pharmacology due to its unique structural features and versatile reactivity. The presence of multiple electrondonating and electron-withdrawing groups on the pyridine ring imparts this compound with distinctive electronic properties, making it a valuable building block in the development of advanced materials and bioactive molecules.

The structural complexity of this compound arises from its substituted pyridine core, which includes a bromine atom at position 4, a cyano group at position 5, a difluoromethyl group at position 2, and a trifluoromethyl group at position 3. These substituents not only enhance the chemical stability of the molecule but also enable a wide range of reactivity. Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of advanced pharmaceuticals, particularly in the development of anti-cancer agents and neuroprotective drugs. For instance, researchers have demonstrated that derivatives of this compound exhibit significant inhibitory activity against key enzymes involved in tumor progression.

In terms of synthesis, the preparation of 4-Bromo-5-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine typically involves multi-step organic reactions, including nucleophilic substitutions, electrophilic substitutions, and coupling reactions. The strategic introduction of substituents on the pyridine ring requires precise control over reaction conditions to ensure high yields and selectivity. Recent advancements in catalytic methods, such as the use of palladium catalysts for cross-coupling reactions, have significantly improved the efficiency of these processes.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it an attractive candidate for use in organic electronics, particularly in the development of high-performance organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Studies have shown that incorporating this compound into conjugated polymers enhances their charge transport properties, leading to improved device performance. Furthermore, its ability to act as a versatile ligand in metal coordination chemistry has opened new avenues for catalysis and materials design.

Recent research has also focused on the environmental impact and sustainability aspects of synthesizing this compound. Scientists are exploring greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. For example, solvent-free synthesis methods and biocatalytic approaches are being investigated to produce this compound more efficiently while maintaining high purity levels.

In conclusion, 4-Bromo-5-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine is a multifaceted compound with immense potential across various scientific domains. Its unique structure, combined with cutting-edge synthetic methodologies and applications in advanced materials and therapeutics, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new functionalities and applications for this compound, its role in driving innovation across industries is expected to grow significantly.